Cas no 1227598-08-4 ((3,6-Difluoro-2-pyridyl)methanol)

• Product Name: (3,6-Difluoro-2-pyridyl)methanol
• CAS No: 1227598-08-4
• MF: C₆H₅F₂NO
• MW: 145.106808423996
• CID: 2678969
• PubChem ID: 60623023
• Update Time: 2025-06-25

(3,6-Difluoro-2-pyridyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,6-Difluoro-2-pyridyl)methanol
• (3,6-difluoropyridin-2-yl)methanol
• CS-0380252
• BBL101743
• MS-20276
• MFCD16606967
• SCHEMBL16872152
• STL555540
• DTXSID701303947
• 3,6-Difluoro-2-pyridinemethanol
• AKOS008901429
• 1227598-08-4

• Inchi： 1S/C6H5F2NO/c7-4-1-2-6(8)9-5(4)3-10/h1-2,10H,3H2
• InChI Key： WOBXRWKRLGBSIP-UHFFFAOYSA-N
• SMILES： FC1=CC=C(N=C1CO)F

Computed Properties

• Exact Mass: 145.03392011g/mol
• Monoisotopic Mass: 145.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on (3,6-Difluoro-2-pyridyl)methanol

Introduction to (3,6-Difluoro-2-pyridyl)methanol (CAS No: 1227598-08-4)

(3,6-Difluoro-2-pyridyl)methanol, with the CAS number 1227598-08-4, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and electronic properties, has found applications in various synthetic pathways and drug development processes. The presence of fluorine atoms at the 3rd and 6th positions of the pyridine ring imparts distinct reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The interest in 3,6-Difluoro-2-pyridyl)methanol stems from its role as a building block in the creation of biologically active compounds. Fluorinated pyridines are known for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. In recent years, there has been a surge in research focused on developing novel fluorinated heterocycles for medicinal applications, and 1227598-08-4 stands out as a promising candidate in this domain.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The hydroxymethyl group attached to the pyridine ring provides a reactive site for further functionalization, allowing chemists to explore a wide range of derivatives. This flexibility has made (3,6-Difluoro-2-pyridyl)methanol a key intermediate in the synthesis of small molecule drugs targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

In the realm of oncology research, fluorinated pyridines have shown particular promise due to their ability to interfere with key biological pathways involved in cancer cell proliferation and survival. Studies have demonstrated that compounds incorporating this motif can exhibit potent inhibitory effects on enzymes such as tyrosine kinases and other targets relevant to tumor growth. The incorporation of fluorine atoms also enhances the lipophilicity of these molecules, facilitating their penetration across biological membranes.

The electronic properties of 3,6-Difluoro-2-pyridyl)methanol are another area of intense investigation. The presence of electron-withdrawing fluorine atoms at the 3rd and 6th positions modulates the electron density distribution across the pyridine ring, influencing its reactivity in various chemical transformations. This modulation is particularly useful in designing molecules with specific binding interactions with biological targets. Researchers have leveraged these properties to develop highly selective ligands for receptors and enzymes involved in disease mechanisms.

Recent advancements in computational chemistry have further enhanced our understanding of how CAS No: 1227598-08-4 behaves in different chemical environments. Molecular modeling studies have revealed insights into its interaction with biological targets at an atomic level, providing a foundation for rational drug design. These computational approaches have been instrumental in predicting the efficacy and potential side effects of novel derivatives derived from this compound.

The synthesis of (3,6-Difluoro-2-pyridyl)methanol itself is an area that has seen significant innovation. Traditional synthetic routes often involve multi-step processes that can be cumbersome and yield-limited. However, recent developments in catalytic methods have enabled more efficient and scalable production methods. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the pyridine ring with high precision. These advances have not only improved the accessibility of 1227598-08-4 but also opened up new avenues for exploring its derivatives.

The pharmacological profile of compounds derived from (3,6-Difluoro-2-pyridyl)methanol has been extensively studied in preclinical models. Initial findings suggest that these derivatives exhibit potent activity against various disease states with favorable pharmacokinetic profiles. For example, some analogs have shown promise as inhibitors of kinases overexpressed in cancer cells, while others have demonstrated anti-inflammatory properties by modulating cytokine production.

The development of novel analytical techniques has also played a crucial role in characterizing these compounds. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to confirm molecular structures and assess purity levels. These techniques provide critical data for understanding how these compounds behave in biological systems and how they can be optimized for therapeutic use.

In conclusion, (3,6-Difluoro-2-pyridyl)methanol (CAS No: 1227598-08-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as a key intermediate in drug development underscores its importance in addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is poised to remain at the forefront of medicinal chemistry innovation.